3-(4-Chlorophenyl)-5-{3-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C25H20ClNO4S
• Molecular Weight: 465.9 g/mol
• IUPAC Name: (5Z)-3-(4-chlorophenyl)-5-[[3-methoxy-4-[(4-methylphenyl)methoxy]phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C25H20ClNO4S/c1-16-3-5-17(6-4-16)15-31-21-12-7-18(13-22(21)30-2)14-23-24(28)27(25(29)32-23)20-10-8-19(26)9-11-20/h3-14H,15H2,1-2H3/b23-14-
• InChI Key: QGROWXHRRLPTMO-UCQKPKSFSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C\3/C(=O)N(C(=O)S3)C4=CC=C(C=C4)Cl)OC
• SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C3C(=O)N(C(=O)S3)C4=CC=C(C=C4)Cl)OC

Description

3-(4-Chlorophenyl)-5-{3-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione is a chemical compound that has been widely studied for its potential pharmacological applications. This compound belongs to the class of thiazolidinediones and has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

Scientific Research Applications

3-(4-Chlorophenyl)-5-{3-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione has been extensively studied for its potential pharmacological applications. It has been found to possess anti-inflammatory properties and has been investigated for its use in the treatment of various inflammatory diseases such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.
The compound has also been found to possess anti-cancer properties and has been studied for its use in the treatment of various types of cancer such as breast cancer, lung cancer, and prostate cancer. Additionally, this compound has been found to possess anti-diabetic properties and has been investigated for its use in the treatment of type 2 diabetes.

Mechanism of Action

The exact mechanism of action of 3-(4-Chlorophenyl)-5-{3-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been proposed that the compound exerts its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α.
The anti-cancer properties of the compound are thought to be due to its ability to induce apoptosis (programmed cell death) in cancer cells. The anti-diabetic properties of this compound are thought to be due to its ability to increase insulin sensitivity and improve glucose metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific application. The compound has been found to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activity of inflammatory enzymes.
In cancer cells, this compound induces apoptosis by activating various signaling pathways involved in cell death. In diabetic patients, the compound improves insulin sensitivity and glucose metabolism, leading to improved glycemic control.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Chlorophenyl)-5-{3-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione in lab experiments include its diverse pharmacological activities, its well-established synthesis method, and its relatively low toxicity. However, the compound has some limitations, including its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many future directions for research on 3-(4-Chlorophenyl)-5-{3-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione. One area of focus could be on improving the compound's solubility in water, which could increase its potential for use in various experimental settings.
Another area of research could be on identifying the specific signaling pathways involved in the compound's anti-inflammatory, anti-cancer, and anti-diabetic effects. This could lead to the development of more targeted therapies for various diseases.
Finally, future research could focus on investigating the potential use of this compound in combination with other drugs or therapies, which could enhance its pharmacological effects and improve its overall efficacy.

Synthesis Methods

The synthesis of 3-(4-Chlorophenyl)-5-{3-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}-1,3-thiazolidine-2,4-dione involves the reaction of 4-chlorobenzaldehyde, 3-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde, and 2-thioxo-4-thiazolidinone in the presence of a catalyst. The reaction proceeds through a condensation reaction, and the resulting product is purified using various chromatographic techniques.